Cas no 1142209-41-3 (3-5-(Anilinocarbonyl)-1,3,4-thiadiazol-2-ylpropanoic acid)

• Product Name: 3-5-(Anilinocarbonyl)-1,3,4-thiadiazol-2-ylpropanoic acid
• CAS No: 1142209-41-3
• MF: C₁₂H₁₁N₃O₃S
• MW: 277.299041032791
• MDL: MFCD12028256
• CID: 3159682
• PubChem ID: 25220631
• Update Time: 2025-04-21

3-5-(Anilinocarbonyl)-1,3,4-thiadiazol-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-(Anilinocarbonyl)-1,3,4-thiadiazol-2-yl]-propanoic acid
• H25232
• MFCD12028256
• STK505912
• 3-(5-(Phenylcarbamoyl)-1,3,4-thiadiazol-2-yl)propanoicacid
• 3-(5-(Phenylcarbamoyl)-1,3,4-thiadiazol-2-yl)propanoic acid
• ALBB-009583
• 1,3,4-thiadiazole-2-propanoic acid, 5-[(phenylamino)carbonyl]-
• 1142209-41-3
• 3-[5-(phenylcarbamoyl)-1,3,4-thiadiazol-2-yl]propanoic acid
• AKOS005172235
• CS-0335277
• 3-[5-(anilinocarbonyl)-1,3,4-thiadiazol-2-yl]propanoic acid
• LS-03154
• 3-5-(Anilinocarbonyl)-1,3,4-thiadiazol-2-ylpropanoic acid

• MDL： MFCD12028256
• Inchi： 1S/C12H11N3O3S/c16-10(17)7-6-9-14-15-12(19-9)11(18)13-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,13,18)(H,16,17)
• InChI Key： CFBBVAKTGBLVAN-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC=CC=2)=O)=NN=C1CCC(=O)O

Computed Properties

• Exact Mass: 277.052
• Monoisotopic Mass: 277.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120A^2
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides